Cas no 401636-24-6 (3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)
3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- <br>3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-di carboxylate
- 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
- STK877245
- DIMETHYL 4-(4-TERT-BUTYL-PH)-2,6-DIMETHYL-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE
- dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
- AKOS001669511
- SR-01000492848-1
- Z239860924
- 632-269-0
- Dimethyl 4-(4-(tert-butyl)phenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
- EN300-18433452
- CCG-20386
- GEO-03607
- SR-01000492848
- Oprea1_390327
- EU-0044850
- CHEMBL2063838
- 401636-24-6
-
- Inchi: 1S/C21H27NO4/c1-12-16(19(23)25-6)18(17(13(2)22-12)20(24)26-7)14-8-10-15(11-9-14)21(3,4)5/h8-11,18,22H,1-7H3
- InChI Key: RPAKOPLFCWVSOQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 357.19400834Da
- Monoisotopic Mass: 357.19400834Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 64.6Ų
3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18433452-0.05g |
3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
401636-24-6 | 90% | 0.05g |
$101.0 | 2023-09-19 | |
| 1PlusChem | 1P01YUVE-50mg |
Dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
401636-24-6 | 90% | 50mg |
$182.00 | 2023-12-17 |
3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Introduction to 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 401636-24-6) in Modern Chemical and Pharmaceutical Research
The compound 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, identified by its CAS number 401636-24-6, represents a significant advancement in the field of chemical and pharmaceutical innovation. This intricate molecular structure has garnered attention due to its potential applications in various therapeutic areas, particularly in the development of novel pharmacological agents. The compound's unique chemical composition, featuring a dihydropyridine core with multiple substituents, positions it as a promising candidate for further research and development.
Recent studies have highlighted the importance of dihydropyridine derivatives in medicinal chemistry. These compounds are well-known for their role in cardiovascular therapy, primarily due to their calcium channel blocking properties. However, the introduction of additional functional groups, such as the 3,5-dimethyl and 4-(4-tert-butylphenyl) substituents in this specific molecule, expands its pharmacological profile beyond traditional applications. This modification enhances the compound's stability and bioavailability, making it a more attractive option for drug design.
The 2,6-dimethyl and 1,4-dihydropyridine backbone of 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate contributes to its unique electronic properties, which are crucial for its interaction with biological targets. The presence of multiple aromatic rings and alkyl groups also influences its solubility and metabolic pathways, factors that are critical in determining its efficacy and safety as a potential therapeutic agent.
In the realm of chemical synthesis, this compound exemplifies the sophistication of modern organic chemistry techniques. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient production methods for such complex molecules. These improvements not only reduce costs but also minimize environmental impact.
One of the most compelling aspects of 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is its potential in addressing unmet medical needs. Current research is exploring its role in modulating enzyme activity and receptor binding affinity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings are particularly exciting given the growing emphasis on targeted therapies that address specific disease mechanisms.
The pharmaceutical industry is increasingly leveraging computational modeling and high-throughput screening to identify promising drug candidates like 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate. These approaches allow researchers to predict molecular interactions and optimize drug design parameters before moving into costly and time-consuming experimental phases. The integration of artificial intelligence (AI) into drug discovery processes has further accelerated this workflow by enabling rapid analysis of large datasets.
From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. Regulatory agencies worldwide have established stringent guidelines for clinical trials and market approval. The unique structure of 3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylate presents both challenges and opportunities in this context. While its complexity may complicate synthetic routes and purification processes.
The future prospects for this compound are promising. Ongoing research aims to expand its therapeutic applications by investigating novel derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across different scientific disciplines.
In conclusion,3,5-Dimethyl 4-(4-tert-butylphenyl) -2,6-Dimethyl-1,4-Dihydro-pyridine-3,5-Dicarboxylate (CAS No.401636-24-6) stands as a testament to the progress being made in chemical biology and pharmaceutical science. Its multifaceted applications hold significant promise for advancing therapeutic strategies across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in shaping future treatments.
401636-24-6 (3,5-dimethyl 4-(4-tert-butylphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)